Cas no 2228140-06-3 (3-(3-Ethylthiophen-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(3-Ethylthiophen-2-yl)-2-methylpropanoic acid
• CAS No: 2228140-06-3
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5791326
• PubChem ID: 165652104
• Update Time: 2023-12-26

3-(3-Ethylthiophen-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1732001
• 3-(3-ethylthiophen-2-yl)-2-methylpropanoic acid
• 2228140-06-3
• 3-(3-Ethylthiophen-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C10H14O2S/c1-3-8-4-5-13-9(8)6-7(2)10(11)12/h4-5,7H,3,6H2,1-2H3,(H,11,12)
• InChI Key： ZLKHBJFAXGZIIR-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų